Cas no 1207175-74-3 (1-(5-Methylisoxazol-3-yl)propan-2-amine)

1-(5-Methylisoxazol-3-yl)propan-2-amine structure
1207175-74-3 structure
Product Name:1-(5-Methylisoxazol-3-yl)propan-2-amine
CAS No:1207175-74-3
MF:C7H12N2O
MW:140.182981491089
CID:2431898
PubChem ID:46856406
Update Time:2025-04-21

1-(5-Methylisoxazol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methyl-1,2-oxazol-3-yl)-2-propanamine
    • 1-(5-methylisoxazol-3-yl)propan-2-amine
    • 1-(5-METHYL-1,2-OXAZOL-3-YL)PROPAN-2-AMINE
    • AKOS006346576
    • DB-011804
    • 1207175-74-3
    • 1-(5-Methylisoxazol-3-yl)propan-2-amine
    • Inchi: 1S/C7H12N2O/c1-5(8)3-7-4-6(2)10-9-7/h4-5H,3,8H2,1-2H3
    • InChI Key: DHDNMDVCSOXAMR-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(CC(C)N)=N1

Computed Properties

  • Exact Mass: 140.094963011Da
  • Monoisotopic Mass: 140.094963011Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.037
  • Boiling Point: 240 ºC
  • Flash Point: 99 ºC
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